Cas no 1539831-84-9 (1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1539831-84-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5821611
• PubChem ID: 83702099
• Update Time: 2025-05-26

1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• EN300-1763770
• 1539831-84-9
• [1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C13H21NO/c1-10-11(9-13(2,3)14-4)7-6-8-12(10)15-5/h6-8,14H,9H2,1-5H3
• InChI Key： FRYTUMRDXYCZRB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)CC(C)(C)NC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 1539831-84-9 and Product Name: 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine

The compound with the CAS number 1539831-84-9 and the product name 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a phenyl ring substituted with both a methoxy group at the 3-position and a methyl group at the 2-position. This substitution pattern, combined with a butyl chain terminated by an amine group, creates a molecule with distinct electronic and steric properties. Such structural features are often exploited in the design of bioactive molecules, where specific interactions with biological targets can be modulated through careful tuning of substituents.

Recent research in the field of 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine has highlighted its potential as a scaffold for developing novel therapeutic agents. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring suggests that this compound may exhibit a range of pharmacological activities. For instance, studies have indicated that similar aromatic structures can interact with various enzymes and receptors, making them valuable candidates for drug discovery.

In particular, the amine functionality at the end of the butyl chain is a critical feature that influences the compound's solubility, bioavailability, and interaction with biological systems. Amines are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This property makes 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine a promising candidate for further investigation in areas such as central nervous system (CNS) disorders, where precise molecular interactions are essential for therapeutic efficacy.

Current research initiatives are exploring the pharmacokinetic profile of this compound to assess its metabolic stability, distribution, excretion, and potential side effects. These studies are crucial for understanding how the compound behaves within the body and for identifying any liabilities that need to be addressed before it can be considered for clinical development. Advanced analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), are being employed to characterize the compound's chemical properties in detail.

The synthesis of 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, directed ortho-metalation (DoM), and transition-metal-catalyzed hydrogenation have been instrumental in constructing the desired framework. These advances have not only improved yield but also allowed for greater flexibility in modifying the structure for optimization purposes.

One particularly noteworthy aspect of this compound is its potential role as an intermediate in more complex drug candidates. The modular nature of its structure allows it to be easily incorporated into larger molecules through various chemical linkages. This flexibility is highly valued in drug discovery pipelines, where rapid assembly of novel compounds is essential for staying ahead in competitive research environments.

The biological activity of 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine is being actively investigated through both computational modeling and experimental validation. Computational approaches, such as molecular docking simulations and quantum mechanical calculations, are being used to predict how this molecule might interact with target proteins or receptors. These predictions are then tested experimentally using techniques like enzyme inhibition assays or cell-based assays to confirm their validity.

In conclusion, 1-(3-methoxy-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer potential advantages in terms of bioactivity and synthetic accessibility, making it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in shaping future therapeutic strategies.